4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 4-methoxy-2-[[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H26N2O3/c1-24-18-7-8-19(23)17(13-18)15-22-11-9-21(10-12-22)14-16-5-3-4-6-20(16)25-2/h3-8,13,23H,9-12,14-15H2,1-2H3
• InChI Key: KRDMFRHLNHQYHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)CN2CCN(CC2)CC3=CC=CC=C3OC
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol, also known as MPMP, is a chemical compound that has gained attention due to its potential applications in scientific research. MPMP is a synthetic compound that belongs to the family of phenols and piperazines. It has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol is believed to act as a dopamine transporter ligand, binding to the transporter and inhibiting the reuptake of dopamine. This leads to an increase in dopamine levels in the synapse, which can have a variety of effects on the brain and body.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine levels in the striatum and nucleus accumbens. Additionally, this compound has been shown to have antidepressant-like effects in animal models of depression. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol has several potential advantages for lab experiments. Its high affinity for the dopamine transporter makes it a promising candidate for imaging studies. Additionally, its potential therapeutic applications make it a promising compound for drug development. However, there are also limitations to its use in lab experiments. This compound is a synthetic compound, which can make it more difficult to work with than natural compounds. Additionally, its potential side effects and toxicity must be carefully studied before it can be used in human trials.

Future Directions

There are several potential future directions for research on 4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol. One area of interest is its potential as a therapeutic agent for neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, more research is needed to determine the potential side effects and toxicity of this compound, as well as its potential for drug development.

Synthesis Methods

The synthesis of 4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol involves several steps, starting with the reaction of 4-methoxyphenol with formaldehyde to form 4-methoxybenzyl alcohol. The resulting alcohol is then reacted with piperazine to form 4-methoxybenzylpiperazine. Finally, the compound is reacted with paraformaldehyde to form this compound. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

4-methoxy-2-{[4-(2-methoxybenzyl)-1-piperazinyl]methyl}phenol has been studied for its potential applications in scientific research. One area of interest is its potential as a ligand for imaging studies of the dopamine transporter. This compound has been shown to have high affinity for the dopamine transporter, making it a promising candidate for imaging studies. Additionally, this compound has been studied for its potential as a therapeutic agent for neurological disorders such as Parkinson's disease and schizophrenia.